Cas no 62226-61-3 (Bicyclo[2.2.1]heptane, 1-(2-ethylphenyl)-)
62226-61-3 structure
Product Name:Bicyclo[2.2.1]heptane, 1-(2-ethylphenyl)-
CAS No:62226-61-3
MF:C15H20
MW:200.319304466248
CID:453521
PubChem ID:71388589
Update Time:2025-04-19
Bicyclo[2.2.1]heptane, 1-(2-ethylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[2.2.1]heptane, 1-(2-ethylphenyl)-
- 4-(2-ethylphenyl)bicyclo[2.2.1]heptane
- 1-(2-Ethylphenyl)bicyclo[2.2.1]heptane
- 62226-61-3
- DTXSID20810648
-
- Inchi: 1S/C15H20/c1-2-13-5-3-4-6-14(13)15-9-7-12(11-15)8-10-15/h3-6,12H,2,7-11H2,1H3
- InChI Key: KMVUCHRCFLMSEP-UHFFFAOYSA-N
- SMILES: C12(C3C=CC=CC=3CC)CCC(CC1)C2
Computed Properties
- Exact Mass: 200.1566
- Monoisotopic Mass: 200.156500638g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Bicyclo[2.2.1]heptane, 1-(2-ethylphenyl)- Related Literature
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
62226-61-3 (Bicyclo[2.2.1]heptane, 1-(2-ethylphenyl)-) Related Products
- 4501-35-3(1-Cyclohexyl-2-methylbenzene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent